Cas no 10030-53-2 (D-glycero-D-gulo-Heptonicacid, calcium salt (2:1), dihydrate (9CI))

• Product Name: D-glycero-D-gulo-Heptonicacid, calcium salt (2:1), dihydrate (9CI)
• CAS No: 10030-53-2
• MF: C₁₄H₃₀CaO₁₈
• MW: 526.455206394196
• MDL: MFCD00150972
• CID: 118302
• PubChem ID: 57647908
• Update Time: 2024-11-04

D-glycero-D-gulo-Heptonicacid, calcium salt (2:1), dihydrate (9CI) Chemical and Physical Properties

Names and Identifiers

• D-glycero-D-gulo-Heptonicacid, calcium salt (2:1), dihydrate (9CI)
• ALPHA-D-GLUCOHEPTONIC ACID CALCIUM SALT DIHYDRATE
• Calcium Alpha-D-Heptagluconate Dihydrate
• calcium,2,3,4,5,6,7-hexahydroxyheptanoate,dihydrate
• calcium bis[(2R,3R,4S,5R,6R)-2,3,4,5,6,7-hexahydroxyheptanoate] dihydrate (non-preferred name)
• α-d-glucoheptonic acid calcium salt
• calcium α-d-heptagluconate dihydrate
• CALCIUM ALPHA-D-HEPTAGLUCONATE HYDRATE
• ALPHA-D-GLUCOHEPTONIC ACID CALCIUM SALT HYDRATE
• D-GLYCERO-D-GLUCOHEPTONIC ACID CALCIUM SALT DIHYDRATE
• α-D-Glucoheptonic acid calcium salt, D-Glycero-D-glucoheptonic acid calcium salt
• calcium (2R,3R,4S,5R,6R)-2,3,4,5,6,7-hexahydroxyheptanoate dihydrate
• calcium;(2R,3R,4S,5R,6R)-2,3,4,5,6,7-hexahydroxyheptanoate;dihydrate
• 10030-53-2
• Calcium -D-heptagluconate dihydrate
• Calcium alpha -D-heptagluconate dihydrate
• Calcium alpha -D-heptagluconate hydrate
• 17140-60-2
• Calcium alpha-D-heptagluconate dihydrate, >=98.0%
• Calcium
• A-D-heptagluconate dihydrate

• MDL： MFCD00150972
• Inchi： 1S/2C7H14O8.Ca.2H2O/c2*8-1-2(9)3(10)4(11)5(12)6(13)7(14)15;;;/h2*2-6,8-13H,1H2,(H,14,15);;2*1H2/q;;+2;;/p-2/t2*2-,3-,4+,5-,6-;;;/m11.../s1
• InChI Key： JBMIEBJMNFOKBC-JRLDONDGSA-L
• SMILES： [Ca+2].O[C@H]([C@H]([C@H](C(=O)[O-])O)O)[C@@H]([C@@H](CO)O)O.O[C@H]([C@H]([C@H](C(=O)[O-])O)O)[C@@H]([C@@H](CO)O)O.O.O

Computed Properties

• Exact Mass: 526.105805g/mol
• Monoisotopic Mass: 526.105805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 33
• Rotatable Bond Count: 14
• Complexity: 465
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 526.5g/mol
• Topological Polar Surface Area: 325Ų

D-glycero-D-gulo-Heptonicacid, calcium salt (2:1), dihydrate (9CI) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• RTECS：MA7980000
• Storage Condition：-20°C